n-Hexadecyl-n-methyloctadecan-1-amine

• CAS No.: 102091-40-7
• Molecular Formula: C35H73N
• Molecular Weight: 508 g/mol
• IUPAC Name: N-hexadecyl-N-methyloctadecan-1-amine
• InChI: InChI=1S/C35H73N/c1-4-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-36(3)34-32-30-28-26-24-22-19-17-15-13-11-9-7-5-2/h4-35H2,1-3H3
• InChI Key: DBCOOAQKXRCXRP-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCN(C)CCCCCCCCCCCCCCCC
• Synonyms: N-hexadecyl-N-methyl-octadecan-1-amine

Description

n-Hexadecyl-n-methyloctadecan-1-amine (CAS 102091-40-7) is a tertiary amine with the molecular formula C₃₅H₇₃N and a molecular weight of 507.98 g/mol . Its structure comprises a long octadecyl (C₁₈H₃₇) backbone substituted with a hexadecyl (C₁₆H₃₃) and a methyl (CH₃) group at the nitrogen center. This configuration imparts high lipophilicity, making it suitable for applications requiring non-polar interactions, such as specialty surfactants or phase-transfer catalysts.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares n-Hexadecyl-n-methyloctadecan-1-amine with four related amines:

Compound Name	Molecular Formula	Molecular Weight	Substituents	CAS Number	logPow	Solubility (g/L)	Melting Point (°C)	Applications
This compound	C₃₅H₇₃N	507.98	Hexadecyl, Methyl	102091-40-7	~8.5 (estimated)	Low (hydrophobic)	Not reported	Specialized surfactants, Organic synthesis
N,N-Dimethyloctadecan-1-amine	C₂₀H₄₃N	297.56	Two Methyl groups	124-28-7	>2.7	Moderate (organic solvents)	Not reported	Surfactants, Emulsifiers
N,N-Dimethylhexadecane-1-amine N-oxide	C₁₈H₃₉NO	285.52	Two Methyl, N-oxide	7128-91-8	<2.7	409.5 (water)	125–129	Detergents, Biocides
N-methyloctadecan-1-amine	C₁₉H₄₁N	283.54	Single Methyl group	2439-55-6	~6.0 (estimated)	Low (hydrophobic)	Not reported	Intermediate, Corrosion inhibitors

Key Differences and Research Findings

Lipophilicity (logPow): The target compound’s extended alkyl chains (C₁₆ and C₁₈) result in a higher estimated logPow (~8.5) compared to N,N-Dimethyloctadecan-1-amine (logPow >2.7) and its N-oxide derivative (logPow <2.7) . This makes it more suitable for non-aqueous systems. The N-oxide derivative’s polar N→O bond enhances water solubility (409.5 g/L), contrasting sharply with the hydrophobic nature of this compound .

Thermal Stability :

• N,N-Dimethylhexadecane-1-amine N-oxide decomposes at 90–200°C , while the target compound’s stability is uncharacterized but likely higher due to its bulkier structure .

Applications: Surfactant Performance: N,N-Dimethyloctadecan-1-amine (CAS 124-28-7) is widely used in detergents and emulsifiers due to its balanced hydrophilicity . In contrast, the target compound’s larger size may enhance its utility in stabilizing lipid bilayers or nanoparticle coatings . Safety: N-methyloctadecan-1-amine (CAS 2439-55-6) is classified as an irritant (R36/37/38), suggesting similar tertiary amines require careful handling .